Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate

• CAS No.: 61463-91-0
• Molecular Formula: C16H17O3P
• Molecular Weight: 288.28 g/mol
• IUPAC Name: [1-methoxy-2-[methoxy(phenyl)phosphoryl]ethenyl]benzene
• InChI: InChI=1S/C16H17O3P/c1-18-16(14-9-5-3-6-10-14)13-20(17,19-2)15-11-7-4-8-12-15/h3-13H,1-2H3
• InChI Key: VKPSGZXRRIFNKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=CP(=O)(C1=CC=CC=C1)OC)C2=CC=CC=C2

Description

Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate is an organic compound with a complex structure that includes both aromatic and phosphinate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while substitution reactions may result in various substituted phosphinates.

Scientific Research Applications

Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound may be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate exerts its effects involves interactions with molecular targets such as enzymes and proteins. The phosphinate group can act as a mimic of phosphate, allowing the compound to inhibit or modulate the activity of enzymes that normally interact with phosphate-containing substrates. This can affect various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other phosphinates and phosphonates with different substituents on the aromatic ring or the phosphinate group. Examples include:

• Phenylphosphinic acid
• Methylphenylphosphinate
• Dimethylphenylphosphinate

Uniqueness

Methyl (2-methoxy-2-phenylethenyl)phenylphosphinate is unique due to the presence of both methoxy and phenylethenyl groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for specific applications where these properties are advantageous.